Cas no 1805087-09-5 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate)

• Product name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate
• CAS No: 1805087-09-5
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4889221

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-10(17)4-6-7(11(12)13)3-9(16)15-8(6)5-14/h3,11H,2,4-5,14H2,1H3,(H,15,16)
• InChI Key： CCZWRWVJXJQGPO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CN)=C1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• Topological Polar Surface Area: 81.4
• XLogP3: -1

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate, identified by the CAS number 1805087-09-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis. The structure of this compound features a pyridine ring substituted with an amino methyl group, a difluoromethyl group, a hydroxyl group, and an ethyl acetate moiety. These substituents contribute to its intriguing chemical behavior and reactivity.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and acetylations. Recent advancements in synthetic chemistry have enabled the precise control of these reactions, ensuring high yields and purity of the final product. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), which provide detailed insights into its molecular architecture.

One of the most promising applications of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate lies in the field of pharmacology. Its unique combination of functional groups makes it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent studies have explored its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown interesting properties in materials science. The presence of electron-withdrawing groups such as the difluoromethyl moiety enhances its electronic characteristics, making it suitable for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its stability and conductivity are highly valued.

The environmental impact of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Preliminary findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is required to fully understand its environmental footprint.

From a manufacturing standpoint, the production of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate requires stringent quality control measures to ensure consistency and safety. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in high purity. These methods not only enhance the product's quality but also contribute to its reliability in downstream applications.

In conclusion, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-acetate (CAS No: 1805087-09-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial development.